Cas no 2230807-73-3 (5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2230807-73-3
• MF: C₁₀H₁₅N₃O₄S
• MW: 273.308800935745
• MDL: MFCD31667300
• CID: 5164742
• PubChem ID: 137965800
• Update Time: 2025-06-09

5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
• 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid

• MDL： MFCD31667300
• Inchi： 1S/C10H15N3O4S/c1-10(2,3)17-9(16)12-4-5-13-6(8(14)15)7(11)18-5/h4,11H2,1-3H3,(H,12,16)(H,14,15)
• InChI Key： ATHODSZUXHNDHC-UHFFFAOYSA-N
• SMILES： S1C(N)=C(C(O)=O)N=C1CNC(OC(C)(C)C)=O

Additional information on 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid

Recent Advances in the Study of 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid (CAS: 2230807-73-3)

In recent years, the compound 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid (CAS: 2230807-73-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thiazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The tert-butoxycarbonyl (Boc) protecting group in its structure enhances its stability and makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route using microwave-assisted organic synthesis (MAOS), which significantly reduced reaction times and increased purity levels. The researchers highlighted the compound's role as a key intermediate in the development of novel thiazole-based inhibitors targeting bacterial enzymes, particularly in resistant strains of Staphylococcus aureus.

Another significant advancement involves the exploration of this compound's mechanism of action in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid exhibited potent inhibitory effects on protein kinases involved in tumor proliferation. The study utilized molecular docking simulations and in vitro assays to identify the compound's binding affinity with specific kinase domains, suggesting its potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its therapeutic applications, the compound has also been investigated for its role in drug delivery systems. A recent preprint on ChemRxiv (2024) described the incorporation of 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid into polymeric nanoparticles to enhance the solubility and bioavailability of poorly water-soluble drugs. The study demonstrated improved pharmacokinetic profiles in murine models, paving the way for further preclinical evaluations.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effective synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Future research directions may include the development of greener synthetic methodologies, detailed pharmacokinetic studies, and the exploration of its synergistic effects with existing therapeutics.

In conclusion, 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid (CAS: 2230807-73-3) represents a versatile and valuable compound in the realm of chemical biology and drug discovery. Its multifaceted applications, from antimicrobial agents to cancer therapeutics, underscore its importance in ongoing research efforts. Continued investigation into its properties and derivatives will likely yield further breakthroughs in the coming years.